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Compound of Interest

Compound Name: Rosthornin B

Cat. No.: B1180725 Get Quote

Notice of Limited Availability of Scientific Data

Dear Researchers, Scientists, and Drug Development Professionals,

Our comprehensive investigation into the biological activity of Rosthornin B, with a focus on its

anti-cancer properties, has revealed a significant scarcity of publicly available scientific

literature. While we have successfully identified Rosthornin B as a distinct chemical entity, the

depth of research required to produce an in-depth technical guide, as originally intended, is not

supported by current scientific publications.

What We Found:

Chemical Identity: Rosthornin B is an ent-kaurene diterpenoid compound.[1] Its chemical

formula is C24H34O7, and its molecular weight is 434.52.[1] The Chemical Abstracts Service

(CAS) number for Rosthornin B is 125181-21-7.[1][2][3][4][5]

Natural Source: Rosthornin B has been isolated from the ether extract of the dried leaves of

Rabdosia rosthornii.[1][2][3]

Biological Activity: The documented biological activity of Rosthornin B is limited. One study

has reported its antibacterial activity.[1] There is also a mention of Rosthornin B in the

context of the total synthesis of ent-kaurane diterpenes.[6]
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Our extensive search did not yield any specific studies detailing the anti-cancer effects of

Rosthornin B, its role in apoptosis, or the associated signaling pathways. Consequently, we

are unable to provide the requested quantitative data tables, detailed experimental protocols,

and signaling pathway diagrams for Rosthornin B at this time.

An Alternative for Your Consideration: Rasfonin

During our research, we identified a similarly named compound, rasfonin, which is a fungal

secondary metabolite with well-documented anti-cancer properties. Unlike Rosthornin B, there

is a substantial body of research on rasfonin's biological activities, including its mechanisms of

inducing apoptosis and autophagy in cancer cells.

Should you be interested, we can provide a comprehensive technical guide on the biological

activity of rasfonin, which would include:

Quantitative Data Summaries: Tables detailing IC50 values and other quantitative measures

of its anti-cancer activity.

Detailed Experimental Protocols: Methodologies for key experiments such as cell viability

assays, apoptosis and autophagy detection, and Western blotting for signaling pathway

analysis.

Signaling Pathway Diagrams: Graphviz diagrams illustrating the signaling cascades

modulated by rasfonin, such as the ROS/JNK pathway.

We believe that a guide on rasfonin would be of significant value to your research in cancer

drug discovery and development. Please let us know if you would like us to proceed with this

alternative topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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